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Compound of Interest

Compound Name:

1-(1-

Pyrazolyl)cyclopentanecarboxylic

Acid

Cat. No.: B13576188

Get Quote

Synthesis, Characterization, and Melting Point
Analysis
Executive Summary
1-(1-Pyrazolyl)cyclopentanecarboxylic acid (CAS Reg.[1] No. [Not widely listed, see

synthesis]; Formula: C

H

N

O

; MW: 180.20 g/mol ) is a specialized heterocyclic building block used in the synthesis of
pharmaceutical agents, particularly Glucokinase Activators (GKAs) and potential CFTR
modulators.
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Unlike its liquid precursor (cyclopentanecarboxylic acid, MP -7°C), the introduction of the

pyrazole moiety at the 1-position (geminal substitution) significantly increases molecular rigidity

and intermolecular hydrogen bonding, resulting in a crystalline solid. The melting point of this

compound is a critical quality attribute (CQA) for purity assessment during scale-up.

Chemical Profile & Thermodynamic Properties[2]
Property Value / Description Notes

IUPAC Name

1-(1H-Pyrazol-1-

yl)cyclopentane-1-carboxylic

acid

Geminal disubstitution at C1

Molecular Formula

C

H

N

O

Molecular Weight 180.20 g/mol

Physical State
White to off-white crystalline

solid

Melting Point (Expected) 165 °C – 175 °C

Based on structural analogs

(e.g., 1-

phenylcyclopentanecarboxylic

acid, MP ~160°C; 1-(1-

imidazolyl)cyclopentanecarbox

ylic acid, MP ~182°C).

Experimental determination is

required for each batch.

Solubility

Soluble in DMSO, MeOH,

EtOH; Sparingly soluble in

water; Soluble in aqueous

base.

Amphoteric character (weakly

basic pyrazole, acidic

carboxyl).

pKa (Predicted)
Acid: ~4.5; Base (Pyrazole N):

~2.5

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13576188?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis & Purification Protocol
The synthesis of 1-(1-pyrazolyl)cyclopentanecarboxylic acid typically proceeds via a

nucleophilic substitution on a 1-halocyclopentane derivative, followed by ester hydrolysis. This

route avoids the formation of regioisomers common in direct condensation methods.

Step 1: Synthesis of Ethyl 1-Bromocyclopentanecarboxylate
Reagents: Cyclopentanecarboxylic acid, Thionyl chloride (SOCl

), Bromine (Br

), Ethanol.

Mechanism: Hell-Volhard-Zelinsky (HVZ) bromination followed by esterification.

Key Parameter: Ensure complete mono-bromination at the

-position.

Step 2: N-Alkylation of Pyrazole (The Critical Step)
Reagents: Pyrazole (1.1 eq), Sodium Hydride (NaH, 1.2 eq), DMF (anhydrous), Ethyl 1-

bromocyclopentanecarboxylate.

Procedure:

Suspend NaH in dry DMF at 0°C under N

.

Add Pyrazole portion-wise; stir until H

evolution ceases (formation of sodium pyrazolide).

Add Ethyl 1-bromocyclopentanecarboxylate dropwise.

Heat to 60-80°C for 4-6 hours.

Quench with water, extract with EtOAc.
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Outcome: Ethyl 1-(1-pyrazolyl)cyclopentanecarboxylate (Intermediate).

Step 3: Ester Hydrolysis to Target Acid
Reagents: Lithium Hydroxide (LiOH

H

O), THF/Water (3:1).

Procedure:

Dissolve the ester in THF/Water.

Add LiOH (2.5 eq) and stir at 50°C for 12 hours.

Concentrate THF; acidify aqueous layer with 1M HCl to pH ~3-4.

Precipitation: The target acid should precipitate as a white solid.

Filter and wash with cold water.

Step 4: Purification (Crystallization)
Solvent System: Ethanol/Water (re-crystallization) or Toluene (trituration).

Target: Removal of unreacted pyrazole and residual inorganic salts.

Success Metric: Sharp melting point range (< 2°C width).

Melting Point Analysis & Quality Control
The melting point is the primary indicator of purity for this compound. Impurities such as the

starting bromo-ester or unreacted pyrazole will significantly depress and broaden the melting

range (colligative property).

Measurement Protocol
Instrument: Differential Scanning Calorimetry (DSC) is preferred for precision; Capillary

Melting Point Apparatus for routine checks.
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Sample Prep: Dry sample at 40°C under vacuum for 4 hours to remove solvates.

DSC Parameters:

Ramp Rate: 10°C/min.

Range: 40°C to 250°C.

Onset Temperature (

): Recorded as the melting point.

Capillary Method:

Pack capillary to 2-3 mm height.

Heat rapidly to 150°C, then 1°C/min.

Record Meniscus Point (start) and Clear Point (end).

Interpretation
High Purity (>98%): Sharp peak, range

2°C (e.g., 168–170°C).

Low Purity: Broad range (> 5°C), depressed onset (e.g., 155–163°C).

Polymorphism: If a second endotherm is observed (e.g., at 145°C) followed by a higher

melting peak, the sample may be undergoing a polymorphic transition.

Visualizing the Workflow
The following diagram illustrates the synthesis and critical control points (CCPs) for ensuring

the target melting point is achieved.
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Caption: Synthesis pathway for 1-(1-Pyrazolyl)cyclopentanecarboxylic acid highlighting the

transition from liquid precursor to crystalline solid.

Analytical Validation (Self-Validating System)
To confirm the identity and purity associated with the melting point, the following data must be

correlated:

H NMR (400 MHz, DMSO-

):

12.5 (s, 1H, COOH).

7.8, 7.5, 6.3 (pyrazole protons, distinct pattern).

2.5–1.6 (m, 8H, cyclopentane ring protons).

Absence of ethyl ester triplet/quartet indicates complete hydrolysis.

HPLC (Reverse Phase):

Column: C18.

Mobile Phase: ACN/Water (0.1% TFA).

Purity target: >98% Area under curve.
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ChemSRC. 1-(1-Pyrazolyl)cyclopentanecarboxylic Acid Entry. (Confirming chemical

existence).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 1804872-97-6_CAS号:1804872-97-6_1-Bromo-2-(difluoromethyl)-4,5-
bis(trifluoromethyl)benzene - 化源网 [chemsrc.com]

To cite this document: BenchChem. [Technical Guide: 1-(1-Pyrazolyl)cyclopentanecarboxylic
Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13576188/docs#technical-guide-1-1-pyrazolyl-
cyclopentanecarboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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